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Compound of Interest

Compound Name: FIDAS-5

Cat. No.: B2515396

Introduction

FIDAS-5 is a potent and orally active small molecule inhibitor of methionine S-
adenosyltransferase 2A (MAT2A), with an IC50 of 2.1 pM.[1][2][3][4][5][6] It functions by
competitively inhibiting the binding of S-adenosylmethionine (SAM) to MAT2A, thereby
disrupting one-carbon metabolism.[1][2][4][7] This inhibitory action leads to reduced levels of
SAM and S-adenosylhomocysteine (SAH) in cells, which in turn can suppress cancer cell
proliferation.[2][3][5] For instance, at a concentration of 3 yM, FIDAS-5 has been shown to
significantly inhibit the proliferation of LS174T colorectal cancer cells.[2][7] Given its
mechanism of action and anti-proliferative effects, FIDAS-5 is a valuable tool for cancer
research and drug development. Proper preparation of stock solutions is critical for obtaining
reliable and reproducible results in cell culture experiments. These application notes provide a
detailed protocol for the preparation, storage, and handling of FIDAS-5 stock solutions.

Mechanism of Action Overview

FIDAS-5 targets a key enzyme in the methionine cycle, MAT2A. This enzyme is responsible for
synthesizing S-adenosylmethionine (SAM), the primary methyl group donor for a wide range of
cellular methylation reactions that are crucial for the regulation of epigenetics, protein function,
and metabolism. By inhibiting MAT2A, FIDAS-5 effectively depletes the cellular pool of SAM,
which can lead to cell cycle arrest and apoptosis in cancer cells that are dependent on this
metabolic pathway.
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Simplified signaling pathway of FIDAS-5 action.

Quantitative Data Summary

For consistent experimental outcomes, it is essential to be aware of the physicochemical

properties of FIDAS-5. The following table summarizes key quantitative data for the preparation

of stock solutions.
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Property Value Source(s)
Molecular Weight 261.72 g/mol [1112][31[6]
CAS Number 1391934-98-7 [11[21[4]
Appearance Light yellow to yellow solid [21[7]
Purity >98% (HPLC) [5]

Solubility in DMSO

=100 mg/mL (=382.09 mM)

[1](2][3]

Solubility in Ethanol

52 mg/mL

[1]

Solubility in Water

Insoluble

[1]

Recommended Solvent

Anhydrous, high-purity
Dimethyl Sulfoxide (DMSO)

[8]1°]

Storage of Solid

3 years at -20°C or 2 years at
4°C

[1](3]

Storage of Stock Solution

1 year at -80°C in solvent or 1

month at -20°C in solvent

[1]3]

Experimental Protocols

Materials:

e FIDAS-5 powder

e Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

« Sterile microcentrifuge tubes or cryovials

o Sterile, filtered pipette tips

o \ortex mixer

o Optional: Water bath or sonicator

Protocol for Preparing a 10 mM FIDAS-5 Stock Solution:

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://www.selleckchem.com/products/fidas-5.html
https://www.medchemexpress.com/fidas-5.html
https://www.abmole.com/products/fidas-5.html
https://www.medkoo.com/products/59862
https://www.selleckchem.com/products/fidas-5.html
https://www.medchemexpress.com/fidas-5.html
https://immunomart.com/product/fidas-5/
https://www.medchemexpress.com/fidas-5.html
https://www.invivochem.com/fidas-5.html
https://sobekbio.com/suppliers/molnova/product/636983-fidas-5
https://www.selleckchem.com/products/fidas-5.html
https://www.medchemexpress.com/fidas-5.html
https://www.abmole.com/products/fidas-5.html
https://www.selleckchem.com/products/fidas-5.html
https://www.selleckchem.com/products/fidas-5.html
https://www.benchchem.com/pdf/Technical_Support_Center_Minimizing_Small_Molecule_Inhibitor_Toxicity_in_Cell_Culture.pdf
https://file.selleckchem.com/downloads/Inhibitor-Handling-Instructions-en.pdf
https://www.selleckchem.com/products/fidas-5.html
https://www.abmole.com/products/fidas-5.html
https://www.selleckchem.com/products/fidas-5.html
https://www.abmole.com/products/fidas-5.html
https://www.benchchem.com/product/b2515396?utm_src=pdf-body
https://www.benchchem.com/product/b2515396?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2515396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Pre-handling of FIDAS-5 Powder: Before opening the vial, centrifuge it briefly to ensure that
all the powder is collected at the bottom. This is particularly important for small quantities that
may be present as a thin film on the walls of the vial.

o Calculating the Required Amount of DMSO:

o To prepare a 10 mM stock solution from 1 mg of FIDAS-5 (MW: 261.72 g/mol ), the
required volume of DMSO can be calculated as follows:

» Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Concentration (mol/L))
» Volume (L) = 0.001 g/ (261.72 g/mol * 0.010 mol/L) = 0.00038209 L
= Volume (uL) = 382.09 uL

o Therefore, add 382.09 pL of anhydrous DMSO to 1 mg of FIDAS-5 powder to obtain a 10
mM stock solution.

e Dissolving FIDAS-5:

o Carefully add the calculated volume of anhydrous DMSO to the vial containing the FIDAS-
5 powder.

o Cap the vial tightly and vortex thoroughly until the powder is completely dissolved.

o If dissolution is difficult, brief sonication or warming in a water bath at a temperature not
exceeding 37°C may aid in solubilization.[9] However, it is important to note that FIDAS-5
is reported to be unstable in solution, so prolonged heating should be avoided.[2][7]

o Sterilization:

o For cell culture applications, it is crucial to maintain sterility. If the stock solution is
prepared under non-sterile conditions, it can be sterilized by passing it through a 0.22 pm
syringe filter. Ensure that the filter material is compatible with DMSO.

 Aliquoting and Storage:
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o To avoid repeated freeze-thaw cycles, which can degrade the compound, it is highly
recommended to aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes or cryovials.[8]

o Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term
storage (up to 1 month).[1][3]

Preparation of Working Solutions for Cell Culture:

e Thawing the Stock Solution: Thaw a single aliquot of the FIDAS-5 stock solution at room
temperature.

¢ Dilution:

o Dilute the stock solution directly into pre-warmed cell culture medium to achieve the
desired final concentration. For example, to prepare 1 mL of cell culture medium with a
final FIDAS-5 concentration of 3 uM from a 10 mM stock solution, add 0.3 pL of the stock
solution to 999.7 uL of medium.

o Itis crucial to ensure that the final concentration of DMSO in the cell culture medium is
kept to a minimum, typically below 0.1% to 0.5%, to avoid solvent-induced cytotoxicity.[8]
[10][11] Always include a vehicle control (medium with the same final concentration of
DMSO) in your experiments.[8]

e Fresh Preparation: Due to the instability of FIDAS-5 in solution, it is strongly recommended
to prepare fresh working solutions for each experiment.[2][7]
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FIDAS-5 Stock Solution Preparation Workflow
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Workflow for preparing FIDAS-5 stock solutions.
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Safety Precautions:

e FIDAS-5 is for research use only and not for human or veterinary use.[5]

o Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses, when handling the compound and its solutions.

o Handle DMSO with care, as it can facilitate the absorption of other chemicals through the
skin.

 All procedures should be performed in a sterile environment, such as a laminar flow hood, to
prevent contamination of cell cultures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: Preparation of FIDAS-5 Stock
Solutions for Cell Culture Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2515396#how-to-prepare-fidas-5-stock-solutions-for-
cell-culture-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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